N1-((1-isonicotinoylpiperidin-4-yl)methyl)-N2-(isoxazol-3-yl)oxalamide

• IUPAC Name: N'-(1,2-oxazol-3-yl)-N-[[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl]oxamide
• InChI: InChI=1S/C17H19N5O4/c23-15(16(24)20-14-5-10-26-21-14)19-11-12-3-8-22(9-4-12)17(25)13-1-6-18-7-2-13/h1-2,5-7,10,12H,3-4,8-9,11H2,(H,19,23)(H,20,21,24)
• InChI Key: JENRRALDRUGMCO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C(=O)NC2=NOC=C2)C(=O)C3=CC=NC=C3
• Molecular Formula: C17H19N5O4
• Molecular Weight: 357.4 g/mol

Description

N1-((1-isonicotinoylpiperidin-4-yl)methyl)-N2-(isoxazol-3-yl)oxalamide, also known as IPOP, is a chemical compound with potential applications in scientific research. This compound has been synthesized and studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments. In

Mechanism of Action

The mechanism of action of N1-((1-isonicotinoylpiperidin-4-yl)methyl)-N2-(isoxazol-3-yl)oxalamide involves its binding to the sigma-1 receptor. This binding results in the modulation of various cellular processes, including the release of neurotransmitters, calcium signaling, and the regulation of ion channels. N1-((1-isonicotinoylpiperidin-4-yl)methyl)-N2-(isoxazol-3-yl)oxalamide has also been shown to have an inhibitory effect on the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
N1-((1-isonicotinoylpiperidin-4-yl)methyl)-N2-(isoxazol-3-yl)oxalamide has been shown to have several biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which are neurotransmitters involved in mood regulation. N1-((1-isonicotinoylpiperidin-4-yl)methyl)-N2-(isoxazol-3-yl)oxalamide has also been shown to have anxiolytic and antidepressant effects in animal models. Additionally, N1-((1-isonicotinoylpiperidin-4-yl)methyl)-N2-(isoxazol-3-yl)oxalamide has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of N1-((1-isonicotinoylpiperidin-4-yl)methyl)-N2-(isoxazol-3-yl)oxalamide is its specificity for the sigma-1 receptor. This allows for more targeted studies of the receptor's function and potential therapeutic applications. However, one limitation of N1-((1-isonicotinoylpiperidin-4-yl)methyl)-N2-(isoxazol-3-yl)oxalamide is its low solubility in water, which can make it difficult to work with in laboratory experiments.

Future Directions

There are several future directions for research involving N1-((1-isonicotinoylpiperidin-4-yl)methyl)-N2-(isoxazol-3-yl)oxalamide. One area of interest is the development of new therapies for neurological disorders based on the modulation of the sigma-1 receptor. Additionally, further studies are needed to fully understand the biochemical and physiological effects of N1-((1-isonicotinoylpiperidin-4-yl)methyl)-N2-(isoxazol-3-yl)oxalamide and its potential applications in other areas of research, such as cancer and inflammation. Finally, the development of new synthesis methods for N1-((1-isonicotinoylpiperidin-4-yl)methyl)-N2-(isoxazol-3-yl)oxalamide could improve its solubility and make it more accessible for laboratory experiments.

Synthesis Methods

The synthesis of N1-((1-isonicotinoylpiperidin-4-yl)methyl)-N2-(isoxazol-3-yl)oxalamide involves a multistep process, starting with the reaction of isoxazole-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with N-(4-piperidinyl)isonicotinamide to form the acid amide. Finally, the acid amide is reacted with oxalyl chloride to form N1-((1-isonicotinoylpiperidin-4-yl)methyl)-N2-(isoxazol-3-yl)oxalamide.

Scientific Research Applications

N1-((1-isonicotinoylpiperidin-4-yl)methyl)-N2-(isoxazol-3-yl)oxalamide has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to bind to the sigma-1 receptor, a protein involved in various cellular processes, including neurotransmitter release and calcium signaling. This receptor has been implicated in several neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression. Therefore, N1-((1-isonicotinoylpiperidin-4-yl)methyl)-N2-(isoxazol-3-yl)oxalamide could be used to study the role of the sigma-1 receptor in these disorders and potentially develop new therapies.